Cas no 185333-60-2 (Ethyl 4-benzoyl-5-(propan-2-yl)-1,2-oxazole-3-carboxylate)

• Product Name: Ethyl 4-benzoyl-5-(propan-2-yl)-1,2-oxazole-3-carboxylate
• CAS No: 185333-60-2
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 2784954
• Update Time: 2023-08-07

Ethyl 4-benzoyl-5-(propan-2-yl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-benzoyl-5-isopropylisoxazole-3-carboxylate
• Ethyl 4-benzoyl-5-(propan-2-yl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C16H17NO4/c1-4-20-16(19)13-12(15(10(2)3)21-17-13)14(18)11-8-6-5-7-9-11/h5-10H,4H2,1-3H3
• InChI Key： UPHANHKGRDBVBV-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C=CC=CC=2)=O)C(C(=O)OCC)=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• XLogP3: 3.4
• Topological Polar Surface Area: 69.4